4-Cyclopropoxy-N,3-dimethylbenzamide

• Molecular Formula: C12H15NO2
• Molecular Weight: 205.25 g/mol
• IUPAC Name: 4-cyclopropyloxy-N,3-dimethylbenzamide
• InChI: InChI=1S/C12H15NO2/c1-8-7-9(12(14)13-2)3-6-11(8)15-10-4-5-10/h3,6-7,10H,4-5H2,1-2H3,(H,13,14)
• InChI Key: PSWQGUYKWBYOIE-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)C(=O)NC)OC2CC2

Description

4-Cyclopropoxy-N,3-dimethylbenzamide (CAS: 1243464-88-1) is a benzamide derivative with a molecular formula of C₁₃H₁₇NO₃ and a molecular weight of 235.28 g/mol . Its structure features a cyclopropoxy group at the para position (C4), a methyl group at the meta position (C3), and a dimethylamide group at the nitrogen atom. This compound is primarily utilized as a pharmaceutical intermediate, reflecting its role in synthesizing more complex bioactive molecules. Its cyclopropoxy substituent may confer unique steric and electronic properties, influencing solubility, metabolic stability, and receptor interactions in drug development contexts .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 4-Cyclopropoxy-N,3-dimethylbenzamide typically involves the reaction of a substituted benzoyl chloride with cyclopropanol in the presence of a base. The reaction proceeds through nucleophilic substitution, where the hydroxyl group of cyclopropanol attacks the carbonyl carbon of the benzoyl chloride, resulting in the formation of the desired product.

Industrial Production Methods: In an industrial setting, the synthesis can be scaled up by optimizing reaction conditions such as temperature, solvent, and catalyst concentration. Commonly used solvents include dichloromethane and toluene, while bases like triethylamine or pyridine are employed to facilitate the reaction. The reaction mixture is typically stirred at room temperature or slightly elevated temperatures to ensure complete conversion.

Chemical Reactions Analysis

Types of Reactions: 4-Cyclopropoxy-N,3-dimethylbenzamide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or chromium trioxide, leading to the formation of corresponding carboxylic acids or ketones.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride or sodium borohydride, converting the amide group to an amine.

Substitution: The compound can participate in nucleophilic substitution reactions, where the cyclopropoxy group can be replaced by other nucleophiles like halides or alkoxides.

Common Reagents and Conditions:

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Sodium iodide in acetone.

Major Products:

Oxidation: Carboxylic acids or ketones.

Reduction: Amines.

Substitution: Halogenated or alkoxylated derivatives.

Scientific Research Applications

4-Cyclopropoxy-N,3-dimethylbenzamide has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound is studied for its potential biological activity, including its interactions with enzymes and receptors.

Medicine: Research is ongoing to explore its potential as a pharmaceutical intermediate or active ingredient.

Industry: It is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 4-Cyclopropoxy-N,3-dimethylbenzamide involves its interaction with specific molecular targets, such as enzymes or receptors. The cyclopropoxy group can enhance the compound’s binding affinity to these targets, leading to modulation of their activity. The exact pathways and targets are subject to ongoing research, but the compound’s unique structure plays a crucial role in its biological effects.

Comparison with Similar Compounds

Key Observations:

Substituent Effects on Bioactivity: The cyclopropoxy group in 4-Cyclopropoxy-N,3-dimethylbenzamide may enhance metabolic stability compared to methoxy or amino groups in analogues, as cyclopropane rings resist oxidative degradation . Chloro substituents (e.g., in CDDO and 2-Amino-5-chloro-N,3-dimethylbenzamide) correlate with biological activity: ferroptosis inhibition or insecticidal properties .

Toxicity Profiles: 2-Amino-N,3-dimethylbenzamide exhibits acute toxicity (oral, dermal, inhalation) due to its unsubstituted amino group, which may increase reactivity .

Synthetic Utility :

• The N,O-bidentate directing group in N-(2-Hydroxy-1,1-dimethylethyl)-3-methylbenzamide enables regioselective C–H activation, a feature absent in 4-Cyclopropoxy-N,3-dimethylbenzamide .

Application-Specific Comparisons

Pharmaceutical Intermediates vs. Agrochemistry

• 4-Cyclopropoxy-N,3-dimethylbenzamide : Used in drug synthesis, where its bulky cyclopropoxy group may improve target binding or pharmacokinetics .
• 2-Amino-5-chloro-N,3-dimethylbenzamide: A precursor for anthranilamide insecticides (e.g., chlorantraniliprole), leveraging the chloro substituent’s electron-withdrawing effects to enhance insecticidal activity .

Ferroptosis Inhibition vs. Toxicity

• CDDO : Inhibits HSP90 to prevent GPX4 degradation, suppressing lipid peroxidation in cancer cells .
• 2-Amino-N,3-dimethylbenzamide: No reported therapeutic activity but notable for acute toxicity, limiting its use outside controlled laboratory settings .